Cas no 2287-83-4 (bis(2-Ethylhexyl)itaconate(stabilizedwithHQ))

• Product Name: bis(2-Ethylhexyl)itaconate(stabilizedwithHQ)
• CAS No: 2287-83-4
• MF: C₂₁H₃₈O₄
• MW: 354.524027347565
• MDL: MFCD00059429
• CID: 291196
• PubChem ID: 87571584
• Update Time: 2025-10-24

bis(2-Ethylhexyl)itaconate(stabilizedwithHQ) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-methylene-, 1,4-bis(2-ethylhexyl) ester
• Bis(2-ethylhexyl) Itaconate (stabilized with HQ)
• bis(2-ethylhexyl) 2-methylidenebutanedioate
• Bis(2-ethylhexyl) Itaconate
• Bis(2-ethylhexyl) methylenesuccinate
• Butanedioic acid,2-methylene,di(2-ethylhexyl) ester
• diisooctyl itaconate
• Dioctyl Itaconate
• Itaconic Acid Bis(2-ethylhexyl) Ester
• ITACONIC ACID DI(2-ETHYLHEXYL) ESTER
• Itaconic Acid Dioctyl Ester
• Itaconsaeure-bis-(2-ethyl-hexyl-ester)
• Dioctyl Itaconate (stabilized with HQ)
• Itaconic Acid Bis(2-ethylhexyl) Ester (stabilized with HQ)
• Itaconic Acid Dioctyl Ester (stabilized with HQ)
• CAA28783
• Itaconic acid di(2-ethylhexyl)ester
• NSC-93006
• bis-(2-Ethylhexyl)methylenesuccinate
• NSC93006
• D91101
• Bis(2-ethylhexyl) 2-methylenesuccinate
• Bis(2-ethylhexyl)itaconate
• Butanedioic acid, 2-methylene, di(2-ethylhexyl) ester
• CS-0450139
• Bis(2-ethylhexyl)methylenesuccinate
• Butanedioic acid, methylene-, bis(2-ethylhexyl) ester
• FT-0651072
• 1,4-bis(2-ethylhexyl) 2-methylidenebutanedioate
• 2287-83-4
• InChI=1/C21H38O4/c1-6-10-12-18(8-3)15-24-20(22)14-17(5)21(23)25-16-19(9-4)13-11-7-2/h18-19H,5-16H2,1-4H3
• CGNRQCGWXXLTIA-UHFFFAOYSA-
• I0205
• Bis(2-ethylhexyl) 2-methylenesuccinate #
• DTXSID20293917
• MFCD00059429
• SCHEMBL227554
• ITACONICACIDDI(2-ETHYLHEXYL)ESTER
• bis(2-Ethylhexyl)itaconate(stabilizedwithHQ)

• MDL： MFCD00059429
• Inchi： 1S/C21H38O4/c1-6-10-12-18(8-3)15-24-20(22)14-17(5)21(23)25-16-19(9-4)13-11-7-2/h18-19H,5-16H2,1-4H3
• InChI Key： CGNRQCGWXXLTIA-UHFFFAOYSA-N
• SMILES： O(C(CC(=C)C(=O)OCC(CC)CCCC)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 354.27700
• Monoisotopic Mass: 354.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.8
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.94
• Boiling Point: 421.145°C
• Flash Point: 187 °C
• Refractive Index: 1.4510 to 1.4540
• PSA: 52.60000
• LogP: 5.45190
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on bis(2-Ethylhexyl)itaconate(stabilizedwithHQ)

Comprehensive Overview of Bis(2-Ethylhexyl) Itaconate (Stabilized with HQ) (CAS No. 2287-83-4)

Bis(2-Ethylhexyl) itaconate (stabilized with HQ), with the CAS number 2287-83-4, is a versatile ester derivative of itaconic acid. This compound has garnered significant attention in industries such as polymer manufacturing, adhesives, and coatings due to its unique chemical properties. The addition of hydroquinone (HQ) as a stabilizer ensures enhanced shelf life and performance stability, making it a preferred choice for high-performance applications.

One of the most frequently searched questions about bis(2-ethylhexyl) itaconate is its role in sustainable polymer production. As the world shifts toward eco-friendly materials, this compound stands out due to its bio-based origin. Derived from itaconic acid, which can be produced via fermentation of renewable resources, bis(2-ethylhexyl) itaconate aligns with the growing demand for green chemistry solutions. Researchers and manufacturers are increasingly exploring its potential in biodegradable plastics and low-VOC (volatile organic compound) formulations.

Another hot topic surrounding CAS 2287-83-4 is its application in advanced adhesives and coatings. The compound's molecular structure, featuring two 2-ethylhexyl groups, imparts excellent flexibility and adhesion properties. This makes it ideal for use in pressure-sensitive adhesives, automotive coatings, and even medical-grade materials. Users often search for alternatives to phthalate-based plasticizers, and bis(2-ethylhexyl) itaconate emerges as a safer, high-performance substitute.

The stabilization with HQ (hydroquinone) is another critical aspect of this compound. Hydroquinone acts as a free-radical scavenger, preventing premature polymerization and degradation during storage and processing. This feature is particularly valuable in industries where long-term stability is paramount, such as in the production of UV-curable resins or high-temperature coatings. Frequently asked questions include the optimal storage conditions and handling precautions for bis(2-ethylhexyl) itaconate (stabilized with HQ), emphasizing the need for proper industry guidelines.

In the realm of material science, bis(2-ethylhexyl) itaconate is also being investigated for its role in smart materials and self-healing polymers. Its ability to participate in copolymerization reactions opens doors for innovative applications, such as stimuli-responsive coatings or flexible electronics. These cutting-edge uses are driving more searches and discussions among researchers and engineers.

From a commercial perspective, the global market for itaconate esters is expanding, with bis(2-ethylhexyl) itaconate playing a pivotal role. Companies are investing in R&D to optimize production processes and reduce costs, making it more accessible for large-scale applications. Searches for suppliers of CAS 2287-83-4 and technical data sheets reflect the growing industrial interest in this compound.

In conclusion, bis(2-ethylhexyl) itaconate (stabilized with HQ) is a multifaceted chemical with broad applicability across modern industries. Its alignment with sustainability trends, coupled with its performance benefits, ensures its continued relevance in scientific and industrial communities. Whether for green polymers, high-performance adhesives, or innovative material science, this compound remains a key player in advancing technology and sustainability.